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Compound of Interest

Compound Name: PBF-509

Cat. No.: B1574666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

PBF-509 (Taminadenant), a potent and selective adenosine A2A receptor antagonist. Given

that a specific Safety Data Sheet (SDS) is not publicly available for this investigational new

drug, the following procedures are based on general best practices for handling potent

research compounds, information on A2A receptor antagonists as a class, and available safety

data from clinical trials.

Compound Information
Identifier Description

Name PBF-509, Taminadenant, NIR-178

CAS Number 1337962-47-6

Molecular Formula C₁₀H₈BrN₇

Mechanism of Action

A selective antagonist of the adenosine A2A

receptor (A2AR). By blocking this receptor on

immune cells, such as T lymphocytes, it

abrogates adenosine-mediated

immunosuppression, thereby reactivating an

anti-tumor immune response.[1][2]
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Potential Hazards and Safety Precautions
While specific toxicology data is limited, clinical trials of taminadenant have reported certain

adverse effects. Researchers should be aware of these potential hazards when handling the

compound.

Potential Hazard

Observed Adverse Events in

Clinical Trials (at various

doses)

Recommended Precautions

Gastrointestinal Issues Nausea

Use appropriate containment

(e.g., fume hood) to avoid

inhalation or ingestion.

General Malaise Fatigue

Be aware of potential systemic

effects. Report any unusual

symptoms to a supervisor.

Respiratory Issues
Pneumonitis (inflammation of

lung tissue)

Handle in a well-ventilated

area, preferably a certified

chemical fume hood, to

prevent inhalation of airborne

particles.

Hepatic Effects
Increased alanine/aspartate

aminotransferase

Avoid direct contact and

ingestion.

Source: Phase I/Ib clinical trial data for taminadenant (PBF-509/NIR178).[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure during the handling of PBF-
509.
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Protection Type
Specific PPE

Recommendation
Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact. Double-

gloving provides additional

protection in case of a tear in

the outer glove.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes or

airborne particles of the

compound.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical

fume hood. If weighing or

handling outside of a fume

hood is unavoidable, a fit-

tested N95 respirator or higher

may be necessary.

Minimizes the risk of inhaling

aerosolized particles of the

potent compound.

Operational and Disposal Plans
The following procedural guidance outlines the step-by-step process for safely handling and

disposing of PBF-509 in a laboratory setting.

Experimental Protocol: Handling and Preparation of
PBF-509 Solutions

Preparation and Engineering Controls:

Conduct all handling of solid PBF-509 within a certified chemical fume hood to minimize

inhalation exposure.

Ensure the work area is clean and free of clutter.

Have a chemical spill kit readily available.
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Donning Personal Protective Equipment (PPE):

Put on a lab coat, followed by safety glasses or goggles.

Don two pairs of nitrile gloves.

Weighing and Reconstitution:

Carefully weigh the required amount of PBF-509 powder on a tared weigh boat inside the

fume hood.

To reconstitute, add the desired solvent (e.g., DMSO) to the vial containing the powder.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Aliquoting and Storage:

Dispense the stock solution into clearly labeled, dated, and sealed smaller-volume aliquots

to avoid repeated freeze-thaw cycles.

Store aliquots at the recommended temperature (typically -20°C or -80°C for long-term

storage) in a designated and labeled freezer.

Post-Handling Decontamination:

Wipe down the work surface in the fume hood with an appropriate cleaning agent (e.g.,

70% ethanol).

Carefully remove and dispose of the outer pair of gloves into a designated hazardous

waste container.

Remove the inner gloves, lab coat, and eye protection before leaving the work area.

Wash hands thoroughly with soap and water.

Disposal Plan
All waste generated from the handling of PBF-509 must be treated as hazardous chemical

waste.
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Solid Waste:

Includes contaminated gloves, weigh boats, pipette tips, and any other disposable

materials that have come into contact with PBF-509.

Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste:

Includes unused stock solutions, experimental media containing PBF-509, and rinsates

from cleaning contaminated glassware.

Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous waste

container. Do not mix with other waste streams unless compatibility has been confirmed.

Empty Containers:

The original vial containing PBF-509 powder should be triple-rinsed with a suitable

solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.[5]

After triple-rinsing, deface the label and dispose of the container according to your

institution's guidelines for chemically contaminated glassware.[6]

Waste Pickup:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste. Ensure all containers are properly labeled and sealed before collection.

Visualizations
Handling and Disposal Workflow for PBF-509
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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